Cas no 2227754-32-5 (rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227754-32-5
• MF: C₁₄H₂₀ClNO₃S
• MW: 317.831501960754
• CID: 6046268
• PubChem ID: 165746033
• Update Time: 2025-11-07

rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• rac-tert-butyl (3R,4S)-3-[(5-chlorothiophen-3-yl)methyl]-4-hydroxypyrrolidine-1-carboxylate
• EN300-1637468
• 2227754-32-5

• Inchi： 1S/C14H20ClNO3S/c1-14(2,3)19-13(18)16-6-10(11(17)7-16)4-9-5-12(15)20-8-9/h5,8,10-11,17H,4,6-7H2,1-3H3/t10-,11-/m1/s1
• InChI Key： UFOKIPOSCBBMFO-GHMZBOCLSA-N
• SMILES： ClC1=CC(=CS1)C[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 317.0852424g/mol
• Monoisotopic Mass: 317.0852424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78Ų

Additional information on rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate

Rac-Tert-Butyl (3R,4S)-3-(5-Chlorothiophen-3-Yl)methyl-4-Hydroxypyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2227754-32-5, commonly referred to as rac-tert-butyl (3R,4S)-3-(5-chlorothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is notable for its complex stereochemistry and unique structural features, which make it a valuable tool in drug discovery and development.

Rac-Tert-butyl (3R,4S)-3-(5-chlorothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in medicinal chemistry. The presence of the tert-butyl group and the 5-chlorothiophen substituent introduces unique electronic and steric properties to the molecule. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting central nervous system disorders.

The stereochemistry of this compound, specifically the (3R,4S) configuration, plays a crucial role in its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic profiles and efficacy levels, making this compound a prime candidate for enantioselective synthesis. Researchers have utilized advanced techniques such as asymmetric catalysis and chiral resolution to optimize the production of this enantiomerically pure compound.

One of the most promising applications of rac-Tert-butyl (3R,4S)-3-(5-chlorothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate lies in its potential as a prodrug. Prodrugs are designed to enhance drug delivery by improving bioavailability and reducing side effects. This compound has been investigated for its ability to undergo controlled cleavage in vivo, releasing active metabolites that target specific pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that rac-Tert-butyl (3R,4S)-3-(5-chlorothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate exhibits strong binding affinity to key enzymes and receptors associated with inflammation and oxidative stress. These findings underscore its potential as a therapeutic agent in anti-inflammatory and antioxidant therapies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the tert-butyl group is typically achieved through esterification reactions, while the installation of the 5-chlorothiophen substituent requires precise control over reaction conditions to ensure regioselectivity. Researchers have also explored green chemistry approaches to minimize environmental impact during the production process.

In terms of pharmacokinetics, rac-Tert-butyl (3R,4S)-3-(5-chlorothiophen-3-Yl)methyl-4-Hydroxypyrrolidine 1 Carboxy Late demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature enhances permeability across biological membranes, while its hydroxypyrrolidine core contributes to metabolic stability. These properties make it an attractive candidate for oral drug delivery systems.

Despite its promising attributes, further research is needed to fully elucidate the mechanisms underlying its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its potential in clinical settings. The integration of artificial intelligence and machine learning algorithms into drug discovery pipelines is expected to accelerate the development of this compound into a marketable therapeutic agent.

In conclusion, rac-Tert-butyl (3R,4S)-3-(5-chlorothiophen 3 Yl) methyl 4 Hydroxy pyrrolidine 1 Carboxy Late represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a leading candidate for addressing unmet medical needs in neurology and inflammation management. As research progresses, this compound has the potential to pave the way for innovative treatments that improve patient outcomes worldwide.